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Compound of Interest

Compound Name: Decyl acrylate

Cat. No.: B1670160 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides immediate, essential safety and logistical

information for the use of Decyl Acrylate, including detailed operational procedures and

disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment
Decyl acrylate is classified as a substance that can cause skin irritation, serious eye irritation,

and respiratory irritation.[1] It may also cause an allergic skin reaction.[2] It is toxic to aquatic

life with long-lasting effects.[1] Therefore, adherence to strict safety protocols and the use of

appropriate Personal Protective Equipment (PPE) are mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Decyl Acrylate
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PPE Category Specification Rationale

Hand Protection

Wear protective gloves. Nitrile

rubber gloves are

recommended. Avoid natural

rubber and PVC gloves.[3]

To prevent skin contact, which

can cause irritation and allergic

reactions.[1][2]

Eye/Face Protection

Chemical safety goggles or

safety glasses with side-

shields are required.[3] A face

shield may be necessary for

larger quantities.[4]

To protect against splashes

that can cause serious eye

irritation.[1]

Skin and Body

A complete suit protecting

against chemicals, such as a

lab coat, long-sleeved shirts,

and pants, should be worn.[3]

[4]

To minimize the risk of skin

exposure.[4]

Respiratory

Use only in a well-ventilated

area.[1][5] For procedures that

may generate aerosols or

vapors, use local exhaust

ventilation or a chemical fume

hood.[4]

To prevent inhalation, which

may cause respiratory tract

irritation.[1][6]

Operational Plan for Handling Decyl Acrylate
This section outlines the procedural steps for the safe handling of decyl acrylate from

preparation to disposal.

1. Pre-Handling Preparations:

Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated and

functioning correctly.[4]

PPE Inspection: Inspect all PPE for integrity before use.[4] Ensure gloves are free of tears or

punctures.
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Emergency Equipment: Confirm that an eyewash station and safety shower are accessible

and operational.

Spill Kit: Have a spill kit rated for flammable liquids readily available.

Review Safety Data Sheet (SDS): Always review the SDS for decyl acrylate before

beginning any new procedure.

2. Handling Procedure:

Grounding: Ground all transfer equipment to prevent electrostatic discharge, as vapors may

form flammable mixtures with air.[2]

Dispensing: Use non-sparking tools for all operations.[1][5] Avoid forming dust and aerosols.

[1][5]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[2]

No Open Flames: Prohibit open flames, sparks, and smoking in the handling area.[1][5]

3. Post-Handling and Storage:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[2]

Container Sealing: Keep the container tightly closed when not in use.[1][2]

Storage Conditions: Store in a cool, dry, and well-ventilated place away from heat, sparks,

and direct sunlight.[1][2] Decyl acrylate must be stored under air, not an inert atmosphere,

as oxygen is required for the stabilizer to be effective.[7] The storage temperature should not

exceed 35°C.[7]

Emergency Response and Disposal Plan
Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If skin

irritation or a rash occurs, seek medical attention.[2] Contaminated clothing should be
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removed and washed before reuse.[2]

Eye Contact: Rinse cautiously with water for several minutes.[1][5] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1][5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][5] If

feeling unwell, seek medical attention.[1][5]

Spill: For small spills, absorb with an inert material and place in a suitable container for

disposal.[4] For larger spills, dike the area and collect the material.[2][3] Prevent entry into

waterways.[3][4]

Disposal Plan:

Waste Classification: Decyl acrylate and its containers must be disposed of as hazardous

waste.[2][4]

Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[1] Do not dispose of it in sewer

systems or contaminate water sources.[1]

Container Disposal: Empty containers can be triple-rinsed and offered for recycling or

reconditioning.[1] Alternatively, they can be punctured to prevent reuse and disposed of in a

sanitary landfill if regulations permit.[1]

Quantitative Data
Table 2: Physical and Chemical Properties of Decyl Acrylate

Property Value

Flash Point 94.3°C (201.7°F) - 260°F (127°C)[1][8]

Density 0.878 g/cm³[1]

Solubility in Water Very slightly soluble[1][9]

Molecular Weight 212.37 g/mol [8]

Boiling Point ~473°F (245°C) at 760 mmHg (estimated)[8]
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Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and disposal of

decyl acrylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1670160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decyl Acrylate Handling and Disposal Workflow

Preparation
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Caption: Workflow for safe handling and disposal of Decyl Acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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